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Compound of Interest

Compound Name: 2-Chloro-6-methoxybenzamide

Cat. No.: B184888

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the fundamental physicochemical properties of
2-Chloro-6-methoxybenzamide, a compound of interest in various research and development
sectors. The information is presented to support laboratory activities and theoretical
investigations.

Core Physicochemical Data

The essential molecular identifiers and properties of 2-Chloro-6-methoxybenzamide are
summarized in the table below for quick reference and comparison.

Parameter Value

Molecular Formula C8HBCINO2[1][2]

Molecular Weight 185.61 g/mol [3]

CAS Number 107485-43-8[1][2][3]

IUPAC Name 2-Chloro-6-methoxybenzamide[1]

Experimental Protocols

Detailed experimental methodologies for the determination of the molecular weight and
formula, while not explicitly detailed in the provided search results, would typically involve the
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following standard analytical chemistry techniques:

e Mass Spectrometry (MS): To determine the molecular weight with high precision, a sample of
2-Chloro-6-methoxybenzamide would be ionized and the mass-to-charge ratio of the
resulting ions measured. High-resolution mass spectrometry (HRMS) would be employed to
confirm the elemental composition and thus the molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy would be
used to elucidate the chemical structure of the molecule, confirming the arrangement of
atoms and functional groups, which in turn verifies the molecular formula.

o Elemental Analysis: This combustion analysis technique provides the percentage
composition of carbon, hydrogen, nitrogen, and chlorine in the compound. These
percentages are then used to empirically determine the molecular formula.

Logical Relationship Diagram

The following diagram illustrates the hierarchical relationship between the compound’'s name
and its fundamental properties.

2-Chloro-6-methoxybenzamide

Molecular Formula Molecular Weight
C8H8CINO2 185.61 g/mol

Figure 1. Core Properties of 2-Chloro-6-methoxybenzamide
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Figure 1. Core Properties of 2-Chloro-6-methoxybenzamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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